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Compound of Interest

Compound Name: BPH-1358 free base

CAS No.: 5352-53-4

Cat. No.: B1667478

Get Quote

Product: BPH-1358 (NSC50460 / MMV1580853) Class: Bisamidine / Biphenyl Dicarboxamide

Primary Targets: Farnesyl Diphosphate Synthase (FPPS), Undecaprenyl Diphosphate

Synthase (UPPS) Application: Antimicrobial (MRSA), Antimalarial, and Isoprenoid Pathway

Inhibition[1]

Compound Overview & Stability Profile
Q: What determines the stability of BPH-1358 in biological matrices? A: BPH-1358 is a bis-

cationic bisamidine.[1] Its stability profile is governed by two competing factors:

Chemical Structure (Amide Linkages): The molecule consists of a biphenyl core linked to two

phenyl-imidazoline moieties via amide bonds.[1] While generally more stable than esters,

these amide bonds are susceptible to hydrolysis by plasma amidases and peptidases (e.g.,

carboxylesterases acting on amides).[1]

Physicochemical Properties (High Protein Binding): As a cationic lipophilic molecule, BPH-

1358 exhibits high plasma protein binding (PPB).[1] This can mask degradation in stability
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assays (the compound "disappears" into the protein fraction) or, conversely, protect it from

enzymatic attack.[1]

Q: What are the primary degradation products I should monitor? A: The primary degradation

pathway in plasma is enzymatic hydrolysis of the amide linker.[1] You should monitor for the

cleavage products:

Metabolite A (Acid): [1,1'-Biphenyl]-4,4'-dicarboxylic acid.[1]

Metabolite B (Amine): 3-(4,5-dihydro-1H-imidazol-2-yl)aniline.[1]

Troubleshooting Plasma Stability Assays
Q: My recovery of BPH-1358 in plasma is consistently low (<50%) at T=0. Is it degrading

instantly? A: Likely no.[1] This is a classic signature of Non-Specific Binding (NSB) or High

Protein Binding, not necessarily degradation.[1] Bisamidines are "sticky" compounds.[1]

Diagnosis: If the compound is stable in buffer but disappears in plasma immediately, it is

binding to the plasma proteins or the container walls.[1]

Solution:

Use Low-Binding plates and tips.[1]

Pre-saturate the system or add 0.1% Formic Acid to the crash solvent to disrupt protein-

drug interactions during extraction.[1]

Perform a recovery check: Spike BPH-1358 into post-extraction plasma supernatant and

compare the signal to the pre-extraction spike.

Q: I see species-dependent stability (e.g., stable in Human, unstable in Mouse). Why? A:

Rodent plasma contains higher levels of carboxylesterases (which often possess amidase

activity) compared to human plasma.[1]

Implication: Rapid degradation in mouse plasma may not predict human instability.[1]

Action: Verify stability in Human Plasma and Whole Blood to confirm clinical relevance. Use

a specific esterase inhibitor (e.g., BNPP or Loperamide) to confirm the enzymatic nature of
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the loss.[1]

Identification of Degradation Pathways
The following diagram illustrates the primary hydrolytic pathway for BPH-1358 in plasma.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Primary enzymatic hydrolysis pathway of BPH-1358 yielding carboxylic acid and

amine fragments.

Experimental Protocols: Validating Stability
Protocol A: Differentiating Binding vs. Degradation
Use this workflow if you observe rapid loss of parent compound.[1]

Materials:

Test System: Human/Mouse Plasma (pooled).[1]

Inhibitor: Bis-nitrophenyl phosphate (BNPP, 100 µM) – Broad esterase/amidase inhibitor.[1]

Solvent: Acetonitrile with 0.1% Formic Acid (for protein precipitation).[1]

Step-by-Step:
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Preparation: Prepare two sets of plasma tubes:

Set A: Plasma only.[1]

Set B: Plasma + BNPP (Pre-incubate 15 min at 37°C).

Spike: Add BPH-1358 (1 µM final) to both sets.

Incubation: Incubate at 37°C. Sample at T=0, 30, 60, 120 min.

Quench: Transfer 50 µL aliquot into 200 µL Acetonitrile (+0.1% FA). Vortex vigorously for 30s

to break protein binding.

Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

Interpretation Table:

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Summary Data: Physicochemical Properties
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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